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Compound of Interest

Compound Name: 909024-55-1

CAS No.: 909024-55-1

Cat. No.: B612822

Get Quote

Compound Profile & Critical Properties
DOTA-cyclo(RGDfK) is a conjugated cyclic pentapeptide designed for targeting

integrin receptors, commonly overexpressed in tumor neovasculature. It consists of the RGD
sequence (Arg-Gly-Asp) cyclized with D-Phenylalanine (f) and Lysine (K), conjugated to a
DOTA chelator for radionuclide labeling (e.g.,

Ga,

Lu).
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Property Specification Technical Note

CAS Number 909024-55-1
Refers to the acetate salt or

free acid form.

Molecular Weight ~990.1 g/mol
Net peptide weight; varies with

salt/counter-ion.

Solubility Water (>50 mg/mL), DMSO

Highly soluble due to polar

DOTA and charged R/D

residues.

pKa DOTA carboxyls: ~3–4 & ~9

Critical: The DOTA cage is

acidic; unbuffered aqueous

solutions will be acidic (pH ~3).

Stability (Solid) 2 Years at -20°C
Hygroscopic. Store in a

desiccator.

Stability (Soln) < 24 Hours at pH 7.4

Prone to slow

hydrolysis/deamidation if left in

solution >24h.

Troubleshooting: Stability vs. Solubility
Users often confuse precipitation with chemical degradation. Use this guide to distinguish the

two at physiological pH (7.4).

Scenario A: "My solution is cloudy upon adding PBS."
Diagnosis:Ionic Strength Precipitation. While DOTA-cyclo(RGDfK) is water-soluble, adding

high-salt buffers (like 10x PBS) directly to a high-concentration stock can cause "salting out,"

especially if the pH drops locally.

Fix: Predissolve in pure water or DMSO first, then slowly dilute into the buffer. Ensure the

buffer pH is verified before addition.

Scenario B: "The HPLC purity dropped after 24 hours at
37°C."
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Diagnosis:Chemical Degradation (Isomerization).

Mechanism: The Aspartic Acid (Asp) residue in RGD peptides is prone to nucleophilic

attack by the backbone nitrogen, forming a succinimide intermediate (Aspartimide). This

hydrolyzes to form iso-Asp (biologically inactive) or D-Asp.

Expert Insight: Cyclization (RGDfK) significantly reduces this risk compared to linear RGD

peptides by restricting backbone flexibility. However, at pH > 8.0 or elevated temperatures

(>50°C for prolonged periods), this protection diminishes.

Scenario C: "labeling yield is low (<50%) at pH 7.4."
Diagnosis:Incorrect Labeling pH.

Root Cause: DOTA complexation kinetics are extremely slow at pH 7.4. Metals like

Gallium-68 require pH 3.5–4.5 and heat (95°C) to enter the DOTA cage efficiently.

Fix: Label in acetate buffer (pH 4.5), then neutralize to pH 7.4 for biological assays.

Visualizing Stability Logic
The following diagram illustrates the degradation risks and the "Safety Zone" for handling this

compound.
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Caption: Stability profile of DOTA-cyclo(RGDfK). Note that while physiological pH is safe for

short-term assays, alkaline conditions accelerate degradation.

Frequently Asked Questions (FAQ)
Q1: Can I store the stock solution in PBS (pH 7.4) at
-20°C?
No.
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Reasoning: Freezing phosphate buffers causes significant pH shifts (crystallization of

disodium phosphate leads to pH drops as low as 4.0 during freezing). This "pH swing" can

degrade the peptide over repeated freeze-thaw cycles.

Recommendation: Store stocks in Water (HPLC grade) or DMSO at -20°C. Only dilute into

PBS immediately before use.

Q2: Why does my DOTA-RGD precipitate when I add
GaCl ?

Cause:

Ga eluate from the generator is highly acidic (0.1 M HCl or 0.6 M HCl). If you add this directly
to a concentrated peptide solution without a buffer (like Sodium Acetate or HEPES), the local
pH drops to ~1, potentially causing transient precipitation or colloid formation.

Protocol: Always load the reaction vial with Buffer + Peptide before adding the radioactive

eluate.

Q3: Is the compound stable in serum?
Yes, moderately.

Data: Cyclic RGD peptides show improved metabolic stability compared to linear analogs.

The half-life in human serum is typically > 2 hours, which is sufficient for PET imaging

workflows.

Mechanism: The cyclic structure prevents access by exopeptidases.

Standard Operating Procedure (SOP): Preparation
for Bioassay
Objective: Prepare a stable 1 mM stock and a working solution for cell binding assays at pH

7.4.

Materials
DOTA-cyclo(RGDfK) powder (Store at -20°C)[1][2]
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Solvent: Sterile DMSO or Endotoxin-free Water

Buffer: PBS (pH 7.4) or HEPES (25 mM, pH 7.4)

Protocol
Equilibration: Allow the product vial to warm to room temperature (20 mins) before opening.

This prevents condensation and hydrolysis.

Stock Preparation (1 mM):

Dissolve 1 mg of peptide (MW ~990) in 1.01 mL of DMSO (or Water).

Note: If using water, the pH will be acidic (~3-4). Do not adjust pH of the stock; low pH

preserves chemical stability during storage.

Aliquot & Store: Divide into 50 µL aliquots. Store at -80°C (6 months) or -20°C (1 month).

Working Solution (Day of Experiment):

Thaw one aliquot.

Dilute 1:1000 into PBS (pH 7.4) to achieve 1 µM concentration.

Verification: Vortex for 10 seconds. Visually inspect for clarity. Use within 4 hours.

Workflow Visualization: Reconstitution & Use
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Caption: Recommended workflow to minimize hydrolysis and pH-shock during handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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